Cas no 1904377-13-4 (N-{2-(thiophen-2-yl)pyridin-4-ylmethyl}-2-(trifluoromethoxy)benzene-1-sulfonamide)

• Product Name: N-{2-(thiophen-2-yl)pyridin-4-ylmethyl}-2-(trifluoromethoxy)benzene-1-sulfonamide
• CAS No: 1904377-13-4
• MF: C₁₇H₁₃F₃N₂O₃S₂
• MW: 414.42193198204
• CID: 5925475
• PubChem ID: 92121385
• Update Time: 2025-05-22

N-{2-(thiophen-2-yl)pyridin-4-ylmethyl}-2-(trifluoromethoxy)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{2-(thiophen-2-yl)pyridin-4-ylmethyl}-2-(trifluoromethoxy)benzene-1-sulfonamide
• N-[(2-thiophen-2-ylpyridin-4-yl)methyl]-2-(trifluoromethoxy)benzenesulfonamide
• 1904377-13-4
• F6515-1069
• N-((2-(thiophen-2-yl)pyridin-4-yl)methyl)-2-(trifluoromethoxy)benzenesulfonamide
• AKOS025382835
• N-{[2-(thiophen-2-yl)pyridin-4-yl]methyl}-2-(trifluoromethoxy)benzene-1-sulfonamide

• Inchi： 1S/C17H13F3N2O3S2/c18-17(19,20)25-14-4-1-2-6-16(14)27(23,24)22-11-12-7-8-21-13(10-12)15-5-3-9-26-15/h1-10,22H,11H2
• InChI Key： DZHGJIUMVKGBPS-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1OC(F)(F)F)(NCC1C=CN=C(C2=CC=CS2)C=1)(=O)=O

Computed Properties

• Exact Mass: 414.03196911g/mol
• Monoisotopic Mass: 414.03196911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 583
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-{2-(thiophen-2-yl)pyridin-4-ylmethyl}-2-(trifluoromethoxy)benzene-1-sulfonamide

Comprehensive Overview of N-{2-(thiophen-2-yl)pyridin-4-ylmethyl}-2-(trifluoromethoxy)benzene-1-sulfonamide (CAS No. 1904377-13-4)

N-{2-(thiophen-2-yl)pyridin-4-ylmethyl}-2-(trifluoromethoxy)benzene-1-sulfonamide (CAS No. 1904377-13-4) is a specialized sulfonamide derivative with a unique structural framework combining a thiophene ring, a pyridine moiety, and a trifluoromethoxybenzene group. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a bioactive scaffold. Its molecular design suggests applications in drug discovery, particularly in targeting enzymes or receptors where sulfonamide-based inhibitors are effective.

The compound's CAS No. 1904377-13-4 serves as a critical identifier for researchers and regulatory bodies, ensuring precise tracking in chemical databases and patent literature. Recent trends in AI-driven drug design and computational chemistry have highlighted the importance of such structurally diverse molecules. For instance, machine learning models often utilize sulfonamide derivatives to predict binding affinities or ADMET properties, making this compound a valuable case study.

From a synthetic perspective, N-{2-(thiophen-2-yl)pyridin-4-ylmethyl}-2-(trifluoromethoxy)benzene-1-sulfonamide exemplifies modern heterocyclic chemistry techniques. The incorporation of a thiophene-pyridine hybrid system enhances its electronic properties, which is a focal point in material science and optoelectronics. Researchers exploring small-molecule semiconductors or fluorescent probes may find this compound particularly intriguing due to its conjugated system.

In the context of green chemistry, the trifluoromethoxy group in this molecule aligns with the demand for metabolically stable and bioisosteric replacements in medicinal chemistry. This feature is frequently searched in relation to improving drug half-life and reducing toxicity. Additionally, the compound's potential as a pesticide intermediate has been discussed in agrochemical forums, where sulfonamide herbicides are a trending topic.

Analytical characterization of CAS No. 1904377-13-4 typically involves HPLC-MS, NMR spectroscopy, and X-ray crystallography, which are standard techniques for verifying high-purity compounds. The rise of blockchain for chemical data integrity has also made CAS numbers like 1904377-13-4 essential for secure lab-to-lab transactions in collaborative research.

As the pharmaceutical industry shifts toward personalized medicine, the role of N-{2-(thiophen-2-yl)pyridin-4-ylmethyl}-2-(trifluoromethoxy)benzene-1-sulfonamide in targeted therapy development cannot be overlooked. Its structural motifs are recurrent in kinase inhibitors and GPCR modulators, both hot topics in oncology and CNS drug research. This aligns with frequent search queries about next-generation therapeutics and multi-target drugs.

In summary, N-{2-(thiophen-2-yl)pyridin-4-ylmethyl}-2-(trifluoromethoxy)benzene-1-sulfonamide (CAS No. 1904377-13-4) represents a versatile chemical entity with cross-disciplinary relevance. Its applications span from medicinal chemistry to advanced materials, reflecting the compound's adaptability to evolving scientific challenges. For researchers, this underscores the importance of structure-activity relationship (SAR) studies and fragment-based drug design, which dominate contemporary literature searches.